Cas no 270917-30-1 (Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)-)

Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)- structure
270917-30-1 structure
Product Name:Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)-
CAS No:270917-30-1
MF:C12H14ClN3O
MW:251.712061405182
CID:1431503
Update Time:2024-08-15

Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)-
    • Inchi: 1S/C12H14ClN3O/c1-8-6-9(13)7-10-11(8)17-12(15-10)16-4-2-14-3-5-16/h6-7,14H,2-5H2,1H3
    • InChI Key: MZUBRHZGTLTPRH-UHFFFAOYSA-N
    • SMILES: O1C2=C(C)C=C(Cl)C=C2N=C1N1CCNCC1

Computed Properties

  • Exact Mass: 251.08272

Experimental Properties

  • Density: 1.283±0.06 g/cm3(Predicted)
  • Melting Point: 60-62 °C
  • Boiling Point: 395.7±52.0 °C(Predicted)
  • PSA: 41.3
  • pka: 8.49±0.10(Predicted)

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